2,2-dimethyl-N-(3-propoxyphenyl)propanamide

• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: 2,2-dimethyl-N-(3-propoxyphenyl)propanamide
• InChI: InChI=1S/C14H21NO2/c1-5-9-17-12-8-6-7-11(10-12)15-13(16)14(2,3)4/h6-8,10H,5,9H2,1-4H3,(H,15,16)
• InChI Key: YMWUPJNNOWGLCG-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)C(C)(C)C

Description

2,2-dimethyl-N-(3-propoxyphenyl)propanamide, also known as DPPP, is a chemical compound with potential applications in the field of scientific research. DPPP belongs to the class of amides and is synthesized through a reaction between 3-propoxyaniline and 2,2-dimethylpropionyl chloride.

Scientific Research Applications

2,2-dimethyl-N-(3-propoxyphenyl)propanamide has potential applications in the field of scientific research, particularly in the study of the nervous system. 2,2-dimethyl-N-(3-propoxyphenyl)propanamide has been shown to act as a selective antagonist of the sigma-1 receptor, which is a protein that plays a role in various physiological processes such as pain perception, mood regulation, and cognition. 2,2-dimethyl-N-(3-propoxyphenyl)propanamide has been used in various studies to investigate the role of the sigma-1 receptor in these processes.

Mechanism of Action

2,2-dimethyl-N-(3-propoxyphenyl)propanamide acts as a selective antagonist of the sigma-1 receptor. The sigma-1 receptor is a protein that is located in various tissues throughout the body, including the nervous system. The sigma-1 receptor plays a role in various physiological processes such as pain perception, mood regulation, and cognition. 2,2-dimethyl-N-(3-propoxyphenyl)propanamide binds to the sigma-1 receptor, preventing it from functioning properly. This leads to a decrease in the physiological processes that are regulated by the sigma-1 receptor.
Biochemical and Physiological Effects:
2,2-dimethyl-N-(3-propoxyphenyl)propanamide has been shown to have various biochemical and physiological effects. 2,2-dimethyl-N-(3-propoxyphenyl)propanamide has been shown to reduce pain perception in animal models, suggesting that it may have potential applications in the treatment of pain. 2,2-dimethyl-N-(3-propoxyphenyl)propanamide has also been shown to have antidepressant-like effects in animal models, suggesting that it may have potential applications in the treatment of depression. Additionally, 2,2-dimethyl-N-(3-propoxyphenyl)propanamide has been shown to improve cognitive function in animal models, suggesting that it may have potential applications in the treatment of cognitive disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2-dimethyl-N-(3-propoxyphenyl)propanamide in lab experiments is its selectivity for the sigma-1 receptor. 2,2-dimethyl-N-(3-propoxyphenyl)propanamide does not bind to other receptors in the body, which reduces the potential for off-target effects. Additionally, 2,2-dimethyl-N-(3-propoxyphenyl)propanamide has been shown to have a good safety profile, with no significant adverse effects reported in animal studies. However, one limitation of using 2,2-dimethyl-N-(3-propoxyphenyl)propanamide in lab experiments is its limited solubility in water. This can make it difficult to administer 2,2-dimethyl-N-(3-propoxyphenyl)propanamide to animal models and can limit its bioavailability.

Future Directions

There are several future directions for the study of 2,2-dimethyl-N-(3-propoxyphenyl)propanamide. One area of interest is the potential use of 2,2-dimethyl-N-(3-propoxyphenyl)propanamide in the treatment of pain. Further studies are needed to investigate the efficacy of 2,2-dimethyl-N-(3-propoxyphenyl)propanamide in reducing pain perception in animal models and to determine its potential for use in humans. Another area of interest is the potential use of 2,2-dimethyl-N-(3-propoxyphenyl)propanamide in the treatment of depression. Further studies are needed to investigate the antidepressant-like effects of 2,2-dimethyl-N-(3-propoxyphenyl)propanamide in animal models and to determine its potential for use in humans. Additionally, further studies are needed to investigate the role of the sigma-1 receptor in various physiological processes and to determine the potential of 2,2-dimethyl-N-(3-propoxyphenyl)propanamide as a research tool in these areas.

Synthesis Methods

2,2-dimethyl-N-(3-propoxyphenyl)propanamide is synthesized through a reaction between 3-propoxyaniline and 2,2-dimethylpropionyl chloride. The reaction takes place in the presence of a base such as sodium carbonate or potassium carbonate. The product is then purified through recrystallization to obtain 2,2-dimethyl-N-(3-propoxyphenyl)propanamide in its pure form.